Cas no 2227889-41-8 (rac-[(1R,2R)-2-(3-bromo-2-methoxyphenyl)cyclopropyl]methanamine)

• Product Name: rac-[(1R,2R)-2-(3-bromo-2-methoxyphenyl)cyclopropyl]methanamine
• CAS No: 2227889-41-8
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 6162539
• PubChem ID: 165674694
• Update Time: 2025-06-11

rac-[(1R,2R)-2-(3-bromo-2-methoxyphenyl)cyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1936607
• rac-[(1R,2R)-2-(3-bromo-2-methoxyphenyl)cyclopropyl]methanamine
• 2227889-41-8

• Inchi： 1S/C11H14BrNO/c1-14-11-8(3-2-4-10(11)12)9-5-7(9)6-13/h2-4,7,9H,5-6,13H2,1H3/t7-,9+/m0/s1
• InChI Key： XAGFYLWPWYRZEL-IONNQARKSA-N
• SMILES： BrC1=CC=CC(=C1OC)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-[(1R,2R)-2-(3-bromo-2-methoxyphenyl)cyclopropyl]methanamine

Introduction to rac-[(1R,2R)-2-(3-bromo-2-methoxyphenyl)cyclopropyl]methanamine (CAS No. 2227889-41-8)

Rac-[(1R,2R)-2-(3-bromo-2-methoxyphenyl)cyclopropyl]methanamine, with the CAS number 2227889-41-8, is a chiral compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a cyclopropyl ring and a substituted phenyl group, which contribute to its chemical and biological properties.

The synthesis of rac-[(1R,2R)-2-(3-bromo-2-methoxyphenyl)cyclopropyl]methanamine involves several intricate steps, often requiring the use of advanced organic synthesis techniques. One of the most common methods involves the reaction of 3-bromo-2-methoxybenzaldehyde with a suitable cyclopropylamine derivative, followed by reduction and chirality resolution. The resulting compound is a racemic mixture, which can be further separated into its enantiomers using chiral chromatography or other resolution techniques.

In the context of pharmaceutical research, rac-[(1R,2R)-2-(3-bromo-2-methoxyphenyl)cyclopropyl]methanamine has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have focused on its potential as a modulator of various biological targets, including G protein-coupled receptors (GPCRs) and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited selective binding to specific GPCRs, suggesting its potential as a novel drug candidate for treating neurological disorders.

The biological activity of rac-[(1R,2R)-2-(3-bromo-2-methoxyphenyl)cyclopropyl]methanamine is closely related to its chiral nature. Chirality plays a crucial role in the interaction of molecules with biological systems, and small changes in the stereochemistry can lead to significant differences in pharmacological properties. Therefore, understanding the enantioselective behavior of this compound is essential for optimizing its therapeutic potential.

Beyond its pharmaceutical applications, rac-[(1R,2R)-2-(3-bromo-2-methoxyphenyl)cyclopropyl]methanamine has also been explored for its use in chemical synthesis as a chiral building block. Its unique structure makes it an attractive starting material for the synthesis of more complex molecules with specific stereochemical configurations. This versatility has led to its use in the development of new catalysts and ligands for asymmetric synthesis reactions.

In terms of safety and handling, it is important to note that while rac-[(1R,2R)-2-(3-bromo-2-methoxyphenyl)cyclopropyl]methanamine is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) and ventilation should be used to minimize exposure risks.

The future research directions for rac-[(1R,2R)-2-(3-bromo-2-methoxyphenyl)cyclopropyl]methanamine are promising. Ongoing studies are focusing on optimizing its synthesis methods to improve yield and purity, as well as exploring its potential applications in drug discovery and chemical synthesis. Additionally, efforts are being made to develop more efficient methods for enantioselective resolution to produce pure enantiomers with enhanced biological activity.

In conclusion, rac-[(1R,2R)-2-(3-bromo-2-methoxyphenyl)cyclopropyl]methanamine (CAS No. 2227889-41-8) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its unique structural features and chiral nature make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced synthetic materials.